3-Chloro-N-quinolin-8-yl-benzenesulfonamide
Cat. No. B8698665
M. Wt: 318.8 g/mol
InChI Key: BHTGUSSNNDOWJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09102688B2
Procedure details
In the similar fashion using route 14 general procedure 27, 8-aminoquinoline (200 mg, 1.38 mmol), 3-chlorobenzenesulfonyl chloride (270 mg, 1.3 mmol) and DMAP (cat.) gave the title compound (250 mg, 59%) after purification by column chromatography with DCM as the eluent.
Name
Yield
59%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:3]=[CH:4][CH:5]=[C:6]2[C:11]=1[N:10]=[CH:9][CH:8]=[CH:7]2.[Cl:12][C:13]1[CH:14]=[C:15]([S:19](Cl)(=[O:21])=[O:20])[CH:16]=[CH:17][CH:18]=1>CN(C1C=CN=CC=1)C>[Cl:12][C:13]1[CH:14]=[C:15]([S:19]([NH:1][C:2]2[CH:3]=[CH:4][CH:5]=[C:6]3[C:11]=2[N:10]=[CH:9][CH:8]=[CH:7]3)(=[O:21])=[O:20])[CH:16]=[CH:17][CH:18]=1
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Inputs
Step One
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Name
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|
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Quantity
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200 mg
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Type
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reactant
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Smiles
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NC=1C=CC=C2C=CC=NC12
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Step Two
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Name
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Quantity
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270 mg
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Type
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reactant
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Smiles
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ClC=1C=C(C=CC1)S(=O)(=O)Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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CN(C)C=1C=CN=CC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClC=1C=C(C=CC1)S(=O)(=O)NC=1C=CC=C2C=CC=NC12
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 250 mg | |
| YIELD: PERCENTYIELD | 59% | |
| YIELD: CALCULATEDPERCENTYIELD | 60.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
